Cas no 2229446-06-2 (4-amino-4-(1H-1,2,4-triazol-3-yl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(1H-1,2,4-triazol-3-yl)cyclohexan-1-ol
• CAS No: 2229446-06-2
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 6376693
• PubChem ID: 165685160
• Update Time: 2025-10-31

4-amino-4-(1H-1,2,4-triazol-3-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(1H-1,2,4-triazol-3-yl)cyclohexan-1-ol
• 2229446-06-2
• EN300-1810929

• Inchi： 1S/C8H14N4O/c9-8(7-10-5-11-12-7)3-1-6(13)2-4-8/h5-6,13H,1-4,9H2,(H,10,11,12)
• InChI Key： JVYDIXHZRFDDFE-UHFFFAOYSA-N
• SMILES： OC1CCC(C2=NC=NN2)(CC1)N

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 87.8Ų

Additional information on 4-amino-4-(1H-1,2,4-triazol-3-yl)cyclohexan-1-ol

Comprehensive Overview of 4-amino-4-(1H-1,2,4-triazol-3-yl)cyclohexan-1-ol (CAS No. 2229446-06-2)

In the realm of pharmaceutical and biochemical research, 4-amino-4-(1H-1,2,4-triazol-3-yl)cyclohexan-1-ol (CAS No. 2229446-06-2) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a cyclohexane backbone with a 1,2,4-triazole moiety, making it a versatile candidate for various applications. Researchers are particularly intrigued by its potential in drug discovery, given its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

The compound's 4-amino and hydroxyl functional groups contribute to its solubility and reactivity, which are critical for its utility in synthetic chemistry. Recent studies have explored its role as a building block for heterocyclic compounds, a class of molecules widely used in the development of antimicrobial agents and central nervous system (CNS) therapeutics. This aligns with current trends in the pharmaceutical industry, where there is a growing demand for novel scaffolds to address drug resistance and unmet medical needs.

One of the most searched questions in the field is: "What are the applications of 1,2,4-triazole derivatives in medicine?" This reflects the broader interest in triazole-containing compounds, which are known for their antifungal, anti-inflammatory, and anticancer properties. 4-amino-4-(1H-1,2,4-triazol-3-yl)cyclohexan-1-ol fits into this category, offering a promising avenue for further exploration. Its structural similarity to other bioactive triazoles, such as fluconazole, has spurred investigations into its potential as a lead compound for new therapies.

From a synthetic perspective, the compound's CAS number 2229446-06-2 serves as a unique identifier, facilitating its procurement and use in research. Laboratories focusing on medicinal chemistry often seek such compounds to develop small-molecule inhibitors or enzyme modulators. The rise of AI-driven drug discovery has further amplified interest in this area, as computational models can predict the compound's interactions with biological targets, accelerating the identification of potential drug candidates.

Another hot topic in the scientific community is the green synthesis of complex molecules. Researchers are increasingly looking for environmentally friendly methods to produce compounds like 4-amino-4-(1H-1,2,4-triazol-3-yl)cyclohexan-1-ol, minimizing waste and reducing reliance on hazardous reagents. This aligns with global sustainability goals and addresses the growing consumer demand for eco-friendly pharmaceuticals.

In summary, 4-amino-4-(1H-1,2,4-triazol-3-yl)cyclohexan-1-ol (CAS No. 2229446-06-2) represents a fascinating intersection of chemistry and biology. Its potential applications in drug development, coupled with its relevance to current research trends, make it a compound worth watching. As the scientific community continues to explore its properties and derivatives, this molecule may well play a pivotal role in the next generation of therapeutic agents.